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Abstract
Panipenem is a parenteral carbapenem antibiotic with a broad spectrum of in vitro activity

against a wide array of Gram-positive and Gram-negative aerobic and anaerobic bacteria. Co-

administered with betamipron to mitigate nephrotoxicity, panipenem has demonstrated potent

bactericidal effects, comparable to other carbapenems like imipenem. This technical guide

provides an in-depth overview of panipenem's antibacterial spectrum, detailing its in vitro

activity through comprehensive Minimum Inhibitory Concentration (MIC) data. The document

outlines the standardized experimental methodologies for susceptibility testing and explores

the mechanistic basis of its action and potential resistance pathways.

Introduction
Carbapenems represent a class of β-lactam antibiotics with the broadest spectrum of activity,

often reserved for treating severe and multidrug-resistant bacterial infections.[1] Panipenem, a

member of this class, exhibits potent bactericidal activity by inhibiting bacterial cell wall

synthesis through binding to essential penicillin-binding proteins (PBPs).[2] This guide
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synthesizes available data on panipenem's in vitro activity against a comprehensive range of

clinically relevant bacteria, providing a valuable resource for researchers and drug

development professionals.

In Vitro Antibacterial Spectrum of Activity
Panipenem has demonstrated a broad spectrum of in vitro activity, encompassing a wide range

of Gram-negative and Gram-positive aerobic and anaerobic bacteria, including species that

produce β-lactamases.[3][4] Its activity is generally comparable to that of imipenem against

most tested species.[3] Compared to meropenem, panipenem is typically more active against

Gram-positive bacteria and Bacteroides spp., while meropenem is often more potent against

Gram-negative bacteria.[3]

Gram-Positive Aerobes
Panipenem exhibits excellent in vitro activity against many Gram-positive aerobes. Notably, it

has shown potent activity against Streptococcus pneumoniae, including penicillin-intermediate

and penicillin-resistant strains (PISP and PRSP, respectively), often demonstrating greater

potency than other carbapenems and cephalosporins against these resistant phenotypes.[3][5]

Against methicillin-susceptible Staphylococcus aureus (MSSA), panipenem demonstrates

strong antibacterial activity.[6]

Table 1: In Vitro Activity of Panipenem against Gram-Positive Aerobes
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Organism No. of Isolates MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
MIC Range
(µg/mL)

Streptococcus

pneumoniae

(penicillin-

susceptible)

- - 0.012 -

Streptococcus

pneumoniae

(penicillin-

intermediate)

- - 0.05 -

Streptococcus

pneumoniae

(penicillin-

resistant)

- - 0.39 ≤0.06 - 0.12

Staphylococcus

aureus

(methicillin-

susceptible)

- - - ≤0.06

Note: Data compiled from available literature.[3][5][6] Specific isolate numbers and complete

MIC ranges were not always available in the cited sources.

Gram-Negative Aerobes
Against Enterobacteriaceae, panipenem's activity is comparable to that of imipenem.[6] It has

shown good activity against extended-spectrum β-lactamase (ESBL)-producing Escherichia

coli and Klebsiella pneumoniae.[3] However, metallo-β-lactamase producing Pseudomonas

aeruginosa have exhibited high resistance.[3]

Table 2: In Vitro Activity of Panipenem against Gram-Negative Aerobes
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Organism No. of Isolates MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
MIC Range
(µg/mL)

Escherichia coli

(ESBL-

producing)

- - - Low

Klebsiella

pneumoniae

(ESBL-

producing)

- - - Low

Haemophilus

influenzae (β-

lactamase

producing)

- - - -

Haemophilus

influenzae (β-

lactamase-

negative

ampicillin-

resistant)

- - -
Low

Susceptibility

Pseudomonas

aeruginosa

(metallo-β-

lactamase

producing)

- - - High Resistance

Note: Data compiled from available literature.[3][6] Specific MIC values were not consistently

provided in a summarized format in the cited sources, but general activity levels were reported.

Anaerobic Bacteria
Panipenem has demonstrated potent activity against a variety of anaerobic bacteria.[7] For

Bacteroides fragilis, Bacteroides thetaiotaomicron, and Parabacteroides distasonis, the MIC₉₀

values for panipenem have been reported to be ≤2 µg/mL.[7] A study comparing the activity of
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a newer carbapenem, tomopenem, found it to be more potent than panipenem against

anaerobic isolates.[8]

Table 3: In Vitro Activity of Panipenem against Anaerobic Bacteria

Organism No. of Isolates MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Bacteroides fragilis 18 ≤0.75 ≤2

Bacteroides

thetaiotaomicron
20 ≤0.75 ≤2

Parabacteroides

distasonis
20 ≤0.75 ≤2

Peptostreptococcus

anaerobius
12 ≤0.05 ≤0.1

Note: Data adapted from a study investigating antibiotic combinations.[7]

Experimental Protocols
The in vitro activity data presented in this guide are primarily derived from studies employing

standardized antimicrobial susceptibility testing methods, including broth microdilution and agar

dilution, as recommended by bodies such as the Clinical and Laboratory Standards Institute

(CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method
The broth microdilution method is a standardized technique used to determine the Minimum

Inhibitory Concentration (MIC) of an antimicrobial agent.

Principle: A standardized suspension of the test bacterium is inoculated into wells of a

microtiter plate containing serial twofold dilutions of the antimicrobial agent in a liquid growth

medium. Following incubation, the wells are examined for visible bacterial growth. The MIC

is the lowest concentration of the antimicrobial agent that completely inhibits visible growth.

[9][10]
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Inoculum Preparation: A suspension of the test organism is prepared in a suitable broth and

adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then

further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-

forming units (CFU)/mL in each well.[11]

Media: Cation-adjusted Mueller-Hinton broth is the standard medium for testing non-

fastidious aerobic bacteria.[11] For anaerobic bacteria, specialized media such as Schaedler

broth are utilized, and incubation is performed under anaerobic conditions.[12]

Incubation: Plates are typically incubated at 35 ± 2 °C for 16-20 hours for aerobic bacteria.[9]

Anaerobic bacteria require longer incubation periods, typically 48 hours, in an anaerobic

atmosphere.[12]

Interpretation: The MIC is read as the lowest concentration of the antibiotic that shows no

visible growth.[9]

Agar Dilution Method
The agar dilution method is another reference method for MIC determination, particularly useful

for testing multiple isolates simultaneously.

Principle: Serial twofold dilutions of the antimicrobial agent are incorporated into molten agar,

which is then poured into petri dishes. A standardized inoculum of the test bacteria is then

spotted onto the surface of the agar plates. The MIC is the lowest concentration of the

antimicrobial agent that inhibits the visible growth of the organism.[13][14][15]

Inoculum Preparation: Similar to broth microdilution, a standardized bacterial suspension is

prepared. For agar dilution, the final inoculum on the agar surface is typically 10⁴ CFU per

spot.[13]

Media: Mueller-Hinton agar is the standard for non-fastidious aerobes. For anaerobes,

enriched media like Brucella blood agar is often used.[14]

Incubation: Plates are incubated under conditions appropriate for the test organism

(aerobically or anaerobically) for a specified duration, typically 16-20 hours for aerobes and

48 hours for anaerobes.[13][14]
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Interpretation: The MIC is the lowest concentration of the antibiotic on the plate where no

visible growth, or a significant reduction in growth, is observed.[13]

Mechanism of Action and Resistance
Mechanism of Action: Targeting Penicillin-Binding
Proteins (PBPs)
Like all β-lactam antibiotics, panipenem's bactericidal activity stems from its ability to inhibit the

synthesis of the bacterial cell wall. It achieves this by covalently binding to and inactivating

essential penicillin-binding proteins (PBPs). PBPs are bacterial enzymes crucial for the final

steps of peptidoglycan synthesis, the primary structural component of the bacterial cell wall.

Inhibition of these enzymes leads to a weakened cell wall and ultimately, cell lysis.

Carbapenems, including panipenem, are known to have a high affinity for multiple essential

PBPs.[1] Specifically, carbapenems often exhibit a strong affinity for PBP2 and PBP4 in Gram-

negative bacteria like E. coli and P. aeruginosa.[1][16] The specific PBP binding profile of a

carbapenem can influence its spectrum of activity.
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Panipenem's mechanism of action.

Mechanisms of Resistance
Bacterial resistance to carbapenems, including panipenem, can emerge through several

mechanisms:
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Enzymatic Degradation: The production of β-lactamase enzymes, particularly

carbapenemases, is a major mechanism of resistance. These enzymes hydrolyze the β-

lactam ring of carbapenems, rendering them inactive. Metallo-β-lactamases are a significant

concern for carbapenem resistance in P. aeruginosa.[3]

Reduced Permeability: Alterations in the outer membrane porin channels of Gram-negative

bacteria can restrict the entry of carbapenems into the periplasmic space, thereby reducing

their access to the PBP targets.

Efflux Pumps: Active efflux pumps can recognize carbapenems as substrates and transport

them out of the bacterial cell, preventing them from reaching their intracellular targets.

Target Modification: Alterations in the structure of PBPs can reduce their affinity for

carbapenems, leading to decreased susceptibility.
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Mechanisms of resistance to panipenem.

Conclusion
Panipenem remains a potent carbapenem antibiotic with a broad spectrum of activity against

many clinically important Gram-positive and Gram-negative bacteria, including certain resistant

strains. Its demonstrated in vitro efficacy, particularly against penicillin-resistant Streptococcus

pneumoniae, underscores its therapeutic potential. Continuous surveillance of its activity

against evolving bacterial populations is crucial to guide its appropriate clinical use and to

monitor for the emergence of resistance. This technical guide provides a foundational
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understanding of panipenem's antibacterial profile, serving as a resource for ongoing research

and development in the field of infectious diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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